Cas no 2411280-01-6 (2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine)

• Product Name: 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine
• CAS No: 2411280-01-6
• MF: C₁₈H₂₇NO₂
• MW: 289.412485361099
• CID: 5355210
• Update Time: 2025-05-30

2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine Chemical and Physical Properties

Names and Identifiers

• Z3991661165
• 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine
• 2-{[(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-5-yl)oxy]methyl}-1-(2-methylpropyl)aziridine

• Inchi： 1S/C18H27NO2/c1-13(2)10-19-11-14(19)12-20-16-6-5-7-17-15(16)8-9-18(3,4)21-17/h5-7,13-14H,8-12H2,1-4H3
• InChI Key： WUCJLRJNOZEQSZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=C1CCC(C)(C)O2)CC1CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• XLogP3: 4.1
• Topological Polar Surface Area: 21.5

Additional information on 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine

Comprehensive Overview of 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine (CAS No. 2411280-01-6)

The compound 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine (CAS No. 2411280-01-6) is a structurally unique molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate architecture, combining a chromene moiety with an aziridine ring, both of which are pivotal in modern drug discovery. Researchers are particularly intrigued by its potential applications in bioactive compound synthesis and medicinal chemistry, as these domains increasingly demand novel scaffolds for targeted therapies.

One of the most searched questions in scientific databases revolves around the synthetic pathways for 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine. The compound's synthesis typically involves multi-step organic reactions, including O-alkylation and ring-forming reactions, which are critical for achieving high purity and yield. Recent advancements in green chemistry have also prompted inquiries into eco-friendly synthesis methods, aligning with global sustainability trends. This aligns with the growing demand for environmentally benign chemical processes, a topic frequently explored in academic and industrial forums.

The pharmacological potential of CAS No. 2411280-01-6 is another hot topic among researchers. Preliminary studies suggest that its hybrid structure—featuring both chromene and aziridine functionalities—may exhibit synergistic effects in modulating biological targets. For instance, chromene derivatives are known for their antioxidant and anti-inflammatory properties, while aziridines are valued for their role in alkylating agents and enzyme inhibitors. Such dual functionality makes this compound a promising candidate for further investigation in drug development pipelines.

In the context of material science, 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine has also been explored for its potential in polymer chemistry. The aziridine ring is particularly reactive, enabling its incorporation into polymeric matrices for applications such as coatings and adhesives. This versatility has led to increased searches for its structure-activity relationships (SAR) and industrial applications, especially in high-performance materials.

From an analytical perspective, the characterization of CAS No. 2411280-01-6 often involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its molecular structure and purity, which are critical for both research and commercial use. The compound's spectral data and crystallographic properties are frequently requested in scientific literature, highlighting its importance in chemical identification protocols.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, 2-[(2,2-Dimethyl-3,4-dihydrochromen-5-yl)oxymethyl]-1-(2-methylpropyl)aziridine remains a subject of active research. Its unique combination of chromene and aziridine motifs positions it as a valuable tool for molecular design and therapeutic innovation. Future studies are expected to delve deeper into its mechanistic pathways and practical applications, further solidifying its role in contemporary chemistry.